Cas no 162286-12-6 (3-(Dimethylamino)-1-(2-hydroxy-3-methylphenyl)-2-propen-1-one)

3-(Dimethylamino)-1-(2-hydroxy-3-methylphenyl)-2-propen-1-one Properties

Names and Identifiers

• 3-(Dimethylamino)-1-(2-hydroxy-3-methylphenyl)-2-propen-1-one
• 162286-12-6

• InChIKey： BXWVCKWQTGFNMO-BQYQJAHWSA-N
• Inchi： 1S/C12H15NO2/c1-9-5-4-6-10(12(9)15)11(14)7-8-13(2)3/h4-8,15H,1-3H3/b8-7+
• SMILES： OC1C(C)=CC=CC=1C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 205.110278721g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 3
• Monoisotopic Mass: 205.110278721g/mol
• Heavy Atom Count: 15
• Complexity: 248
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.5
• Topological Polar Surface Area: 40.5Ų